Cas no 55-99-2 (1,4-Butanediyl Bismethanethiosulfonate)
55-99-2 structure
Product Name:1,4-Butanediyl Bismethanethiosulfonate
1,4-Butanediyl Bismethanethiosulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediyl Bismethanethiosulfonate
- 1,4-bis(methylsulfonylsulfanyl)butane
- 1,4-Bis-(mesylmercapto)-butan
- 1,4-bis-methanesulfonylsulfanyl-butane
- 1,4-Bis-methansulfonylthio-butan
- 1,4-Butanediol,S-dimethanethiosulfonate
- methanesulfonothioic acid
- Methanesulfonothioic acid,S,S'-1,4-butanediyl ester
- Methanthiosulfonsaeure-S-bis-(1,4-butyl)ester
- OR9015T
- S,S'-1,4-butanediyl ester
- s,s'-butane-1,4-diyl dimethanesulfonothioate
- Tetramethylen Bis(methanthiosulphonat)
- 55-99-2
- NSC48378
- DTXSID20286940
- 1,4-Butanediol, S-dimethanethiosulfonate
- Methanesulfonothioic acid, S,S'-1,4-butanediyl ester
- FT-0663938
- 1,4-Butanediyl bismethanethiosulphonate
- ({[4-(methanesulfonylsulfanyl)butyl]sulfanyl}sulfonyl)methane
- NSC-48378
- S-(4-([Methyl(dioxido)sulfanyl]sulfanyl)butyl) methanesulfonothioate #
- AKOS030242454
- VIISOSSRZYEECK-UHFFFAOYSA-N
- G78403
-
- Inchi: 1S/C6H14O4S4/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h3-6H2,1-2H3
- InChI Key: VIISOSSRZYEECK-UHFFFAOYSA-N
- SMILES: S(CCCCSS(C)(=O)=O)S(C)(=O)=O
Computed Properties
- Exact Mass: 277.97700
- Monoisotopic Mass: 277.977492
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 136
- XLogP3: 0.6
Experimental Properties
- Density: 1.409
- Melting Point: 84-86°C
- Boiling Point: 526.8°Cat760mmHg
- Flash Point: 272.4°C
- Refractive Index: 1.555
- Stability/Shelf Life: Moisture, Temperature Sensitive
- PSA: 135.64000
- LogP: 3.31380
1,4-Butanediyl Bismethanethiosulfonate Customs Data
- HS CODE:3301295000
- Customs Data:
China Customs Code:
3301295000
1,4-Butanediyl Bismethanethiosulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B690150-10mg |
1,4-Butanediyl Bismethanethiosulfonate |
55-99-2 | 10mg |
$ 158.00 | 2023-09-08 | ||
| TRC | B690150-25mg |
1,4-Butanediyl Bismethanethiosulfonate |
55-99-2 | 25mg |
$ 213.00 | 2023-09-08 | ||
| TRC | B690150-50mg |
1,4-Butanediyl Bismethanethiosulfonate |
55-99-2 | 50mg |
$ 402.00 | 2023-09-08 | ||
| TRC | B690150-100mg |
1,4-Butanediyl Bismethanethiosulfonate |
55-99-2 | 100mg |
$ 770.00 | 2023-04-18 | ||
| TRC | B690150-250mg |
1,4-Butanediyl Bismethanethiosulfonate |
55-99-2 | 250mg |
$ 1671.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208789-25 mg |
1,4-Butanediyl Bismethanethiosulfonate, |
55-99-2 | 25mg |
¥2482.00 | 2023-06-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208789-25mg |
1,4-Butanediyl Bismethanethiosulfonate, |
55-99-2 | 25mg |
¥2482.00 | 2023-09-05 | ||
| 1PlusChem | 1P00DFRO-5mg |
1,4-Butanediyl Bismethanethiosulfonate |
55-99-2 | 95% | 5mg |
$91.00 | 2024-04-29 | |
| 1PlusChem | 1P00DFRO-25mg |
1,4-Butanediyl Bismethanethiosulfonate |
55-99-2 | 95% | 25mg |
$270.00 | 2024-04-29 | |
| 1PlusChem | 1P00DFRO-100mg |
1,4-Butanediyl Bismethanethiosulfonate |
55-99-2 | 95% | 100mg |
$749.00 | 2024-04-29 |
1,4-Butanediyl Bismethanethiosulfonate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
55-99-2 (1,4-Butanediyl Bismethanethiosulfonate) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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